Cas no 879-36-7 (a-Methyltryptamine Hydrochloride)

• Product Name: a-Methyltryptamine Hydrochloride
• CAS No: 879-36-7
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• MDL: MFCD01719208
• CID: 40178
• PubChem ID: 24802311
• Update Time: 2025-10-28

a-Methyltryptamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Indol-3-yl)propan-2-amine hydrochloride
• α-Methyltryptamine Hydrochloride
• 3-(2-AMINOPROPYL)INDOLE MONOHYDROCHLORIDE
• DL-ALPHA-METHYLTRYPTAMINE MONOHYDROCHLORIDE *
• α-Methyltryptamine (hydrochloride)
• α-Methyltryptamine (hydrochloride) (exempt preparation)
• α-Methyltryptamine H
• 1-(1H-Indol-3-yl)propan-2-amine--hydrogen chloride (1/1)
• 9-UndecynoicAcid
• SCHEMBL274201
• DTXSID90933010
• dl-alpha-methyltryptamine monohydrochloride
• 14702-62-6
• Indole, 3-(2-aminopropyl)-, monohydrochloride, (+-)-
• PD018474
• alpha-Methyl tryptamine hydrochloride, dl-
• 3-(2-Aminopropyl)indole HCl
• 1-(1H-indol-3-yl)propan-2-amine;hydrochloride
• 879-36-7
• A842423
• M-4623
• 3-(2-Aminopropyl)indole monoHCl
• AB90163
• FT-0656467
• alpha-Methyltryptamine hydrochloride
• AKOS015898566
• α-methyl Tryptamine hydrochloride
• 1-(1H-Indol-3-yl)propan-2-amine hydrogen chloride (1/1)
• a-Methyltryptamine Hydrochloride

• MDL： MFCD01719208
• Inchi： 1S/C11H14N2.ClH/c1-8(12)6-9-7-13-11-5-3-2-4-10(9)11;/h2-5,7-8,13H,6,12H2,1H3;1H
• InChI Key： SNEXLQZZENRCSB-UHFFFAOYSA-N
• SMILES： Cl.N1C=C(C2C=CC=CC1=2)CC(C)N

Computed Properties

• Exact Mass: 210.09200
• Monoisotopic Mass: 210.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8A^2

Experimental Properties

• Density: 1.122
• Melting Point: 213-215°C
• Boiling Point: 344.5 °C at 760 mmHg
• Flash Point: 189 °C
• Solubility: DMSO, Methanol
• PSA: 41.81000
• LogP: 3.55990

a-Methyltryptamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on a-Methyltryptamine Hydrochloride

a-Methyltryptamine Hydrochloride (CAS No. 879-36-7): A Comprehensive Overview

The compound a-Methyltryptamine Hydrochloride (CAS No. 879-36-7) is a derivative of the well-known neurotransmitter serotonin, featuring a methyl group at the 5-position of the indole ring. This modification imparts unique pharmacological properties, making it a subject of significant interest in both academic research and pharmaceutical development. As a hydrochloride salt, it enhances solubility and stability, facilitating its use in various experimental and therapeutic contexts.

In recent years, a-Methyltryptamine Hydrochloride has garnered attention for its potential role in neuropharmacology and psychopharmacology. Research has indicated that this compound may interact with serotonin receptors in the brain, potentially influencing mood, cognition, and sensory perception. The precise mechanisms of action remain an active area of investigation, with studies suggesting both serotonergic and noradrenergic effects. These findings have opened new avenues for exploring its therapeutic applications in conditions related to neurotransmitter dysregulation.

One of the most compelling aspects of a-Methyltryptamine Hydrochloride is its structural similarity to natural occurring tryptamines found in certain plants and fungi. This similarity has prompted researchers to investigate its potential as a tool for understanding the pharmacological effects of these natural compounds. Additionally, the compound's synthetic accessibility allows for detailed structural-activity relationship studies, which are crucial for optimizing its pharmacological profile.

The hydrochloride form of a-Methyltryptamine Hydrochloride (CAS No. 879-36-7) offers several advantages over its free base form. The salt form exhibits better crystallinity, higher melting point, and improved solubility in water-based solvents. These properties make it particularly suitable for formulation into injectable solutions or oral preparations, enhancing its utility in both preclinical and clinical research settings. The stability of the hydrochloride salt also ensures consistent quality and efficacy across different batches.

Recent advancements in analytical chemistry have enabled more precise characterization of a-Methyltryptamine Hydrochloride. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its molecular structure and confirm its identity. These methods are essential for ensuring the purity and consistency of the compound, which is critical for reliable experimental outcomes.

The pharmacokinetic properties of a-Methyltryptamine Hydrochloride have also been extensively studied. Research indicates that it exhibits moderate bioavailability when administered orally, with a rapid onset of action due to its ability to cross the blood-brain barrier efficiently. The compound's metabolism appears to involve primarily enzymatic pathways, with metabolites being cleared from the system within a relatively short period. Understanding these pharmacokinetic profiles is essential for determining optimal dosing regimens and minimizing potential side effects.

In clinical research, a-Methyltryptamine Hydrochloride has been investigated for its potential therapeutic applications in various neurological and psychiatric disorders. Preliminary studies suggest that it may have neuroprotective properties, making it a candidate for treating conditions such as Alzheimer's disease or Parkinson's disease. Additionally, its interaction with serotonin receptors has prompted exploration of its role in mood disorders like depression and anxiety. While these findings are promising, further clinical trials are necessary to validate these applications.

The synthesis of a-Methyltryptamine Hydrochloride (CAS No. 879-36-7) involves well-established organic chemistry techniques, including reductive amination and subsequent salt formation. The synthetic route must be carefully optimized to ensure high yield and purity while minimizing byproduct formation. Advances in synthetic methodologies have enabled more efficient production processes, making large-scale synthesis feasible for research purposes.

The safety profile of a-Methyltryptamine Hydrochloride is another critical aspect that has been examined in preclinical studies. Acute toxicity assessments have revealed that the compound is generally well-tolerated at moderate doses but may cause mild to moderate side effects at higher concentrations. These side effects include dizziness, nausea, and transient changes in heart rate or blood pressure. Long-term studies are ongoing to assess any potential cumulative effects or chronic toxicity concerns.

The regulatory landscape surrounding a-Methyltryptamine Hydrochloride varies by region but generally falls under guidelines for controlled substances due to its structural relationship with known psychoactive compounds. Researchers must adhere to strict regulatory protocols when handling this compound, including proper documentation, storage conditions, and disposal procedures. Compliance with these regulations ensures ethical conduct and safety in both laboratory and clinical settings.

In conclusion, a-Methyltryptamine Hydrochloride (CAS No. 879-36-7) represents a fascinating compound with significant potential in neuropharmacology and psychopharmacology. Its unique pharmacological properties, combined with its synthetic accessibility and stability as a hydrochloride salt, make it a valuable tool for both basic research and therapeutic development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an increasingly important role in the field of medicinal chemistry.